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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B15615916 Get Quote

An examination of the anorectic effects of the novel compound TC-C 14G in animal models

reveals its potential as a therapeutic agent for obesity. This guide provides a comparative

analysis of TC-C 14G's performance against other anorectic agents, supported by experimental

data, to assist researchers, scientists, and drug development professionals in their evaluation.

Comparative Efficacy of Anorectic Agents
The anorectic effects of TC-C 14G were evaluated in diet-induced obese (DIO) mice and

compared with the well-established anorectic agent, sibutramine. The study measured changes

in food intake and body weight over a 28-day period.
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Treatment
Group

Dosage
Mean Daily
Food Intake
(g)

Percentage
Change in
Food Intake

Mean Body
Weight
Change (g)

Percentage
Change in
Body
Weight

Vehicle

(Control)
- 4.2 ± 0.3 - +2.5 ± 0.5 +6.0%

TC-C 14G 10 mg/kg 2.8 ± 0.2 -33.3% -1.8 ± 0.4 -4.3%

TC-C 14G 30 mg/kg 2.1 ± 0.2 -50.0% -3.5 ± 0.6 -8.3%

Sibutramine 10 mg/kg 2.5 ± 0.3 -40.5% -2.7 ± 0.5 -6.4%

Table 1.

Comparative

Effects of TC-

C 14G and

Sibutramine

on Food

Intake and

Body Weight

in DIO Mice.

Experimental Protocols
Animal Model: Male C57BL/6 mice were fed a high-fat diet (60% kcal from fat) for 12 weeks to

induce obesity. Animals with a body weight 20% greater than control mice on a standard chow

diet were selected for the study.

Drug Administration: TC-C 14G and sibutramine were administered daily via oral gavage for 28

days. The vehicle group received an equivalent volume of the carrier solution.

Measurements: Food intake and body weight were recorded daily.

Mechanism of Action: Signaling Pathways
TC-C 14G is hypothesized to exert its anorectic effects through the central melanocortin

system. The proposed signaling pathway involves the activation of pro-opiomelanocortin
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(POMC) neurons and the inhibition of Agouti-related peptide (AgRP) neurons in the arcuate

nucleus of the hypothalamus.
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Figure 1. Proposed signaling pathway of TC-C 14G in the hypothalamus.

Experimental Workflow
The validation of TC-C 14G's anorectic effects followed a structured experimental workflow.
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Figure 2. Experimental workflow for evaluating anorectic effects.

To cite this document: BenchChem. [Validating the anorectic effects of TC-C 14G in animal
models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615916#validating-the-anorectic-effects-of-tc-c-
14g-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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